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Compound of Interest

Compound Name: FH 1

Cat. No.: B1532987 Get Quote

This document provides immediate safety, handling, and disposal protocols for FH1 (BRD-

K4477), a small molecule used in stem cell research to promote hepatocyte differentiation. The

following procedures are designed for researchers, scientists, and drug development

professionals to ensure safe laboratory operations.

Chemical Identification:

Identifier Value

Primary Name FH1

Synonyms
BRD-K4477, Methylenebis-4,4'-acetanilide,

NSC 12407, Functional Hits 1[1]

CAS Number 2719-05-3[1]

Molecular Formula C₁₇H₁₈N₂O₂[1]

Molecular Weight 282.34 g/mol [1]

Immediate Safety and Hazard Information
Based on available safety data, FH1 (BRD-K4477) is classified as hazardous to the aquatic

environment.[2] While a comprehensive safety data sheet is not publicly available, the following

information has been compiled from supplier data.
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GHS Hazard Classification:

Pictogram Hazard Class Hazard Statement

Hazardous to the aquatic

environment, acute toxicity

H400: Very toxic to aquatic

life[2]

Precautionary Statements:

P273: Avoid release to the environment.[2]

P391: Collect spillage.[2]

P501: Dispose of contents/container to an approved waste disposal plant.[2]

Personal Protective Equipment (PPE)
Standard laboratory PPE is required when handling FH1. The following table outlines the

recommended equipment.

Protection Type Recommended Equipment

Eye Protection Safety glasses with side shields or goggles.

Hand Protection Chemical-resistant gloves (e.g., nitrile).

Body Protection Laboratory coat.

Operational and Disposal Plans
Handling and Storage:

Storage: Store at 2-8°C.[2]

Handling: Avoid breathing dust. Use in a well-ventilated area. Wash hands thoroughly after

handling.

Spill Response:
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Evacuate: Clear the immediate area of the spill.

Ventilate: Ensure the area is well-ventilated.

Contain: Use an inert absorbent material to contain the spill.

Collect: Carefully sweep or scoop up the spilled material and place it into a labeled container

for hazardous waste.

Clean: Clean the spill area with soap and water.

Dispose: Dispose of the waste according to institutional and local regulations for hazardous

materials.

Disposal Plan:

Dispose of unused FH1 and any contaminated materials as hazardous waste. Follow all

federal, state, and local regulations. Do not allow the chemical to enter drains or waterways, as

it is very toxic to aquatic life.[2]

Experimental Protocol: Differentiation of iPSCs into
Hepatocyte-like Cells
The following is a summary of the experimental protocol where FH1 is used to promote the

differentiation of induced pluripotent stem cell (iPSC)-derived hepatocytes, as described by

Shan, J., et al. (2013) in Nature Chemical Biology.[3]

Objective: To enhance the maturation of iPSC-derived hepatocytes (iHeps).

Methodology:

iPSC Culture: Human iPSCs are cultured and expanded under standard conditions.

Hepatocyte Differentiation: iPSCs are differentiated into iHeps using established protocols.

FH1 Treatment: Differentiated iHeps are treated with FH1. The compound is typically

dissolved in a suitable solvent like DMSO to a stock concentration and then diluted in the cell
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culture medium to the final working concentration.[2][4]

Assessment of Maturation: The maturity of the iHeps is assessed by various assays,

including:

Morphology: Observing changes in cell shape to a more polygonal hepatocyte-like

morphology.

Gene Expression: Analyzing the expression of mature hepatocyte markers.

Functional Assays: Measuring hepatocyte functions such as albumin secretion and

cytochrome P450 activity.

Workflow for Hepatocyte Differentiation using FH1:

Human iPSCs iPSC-derived
Hepatocytes (iHeps)

Differentiation Protocol Treatment with FH1
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Workflow for the differentiation and maturation of iPSCs into hepatocytes using FH1.

Logical Relationship of Safety Procedures:
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Logical workflow for the safe handling and disposal of FH1.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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